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Introduction

Carbonyl-olefin metathesis is a powerful transformation in organic synthesis for the formation of
new carbon-carbon double bonds. While olefin-olefin metathesis has been extensively
developed, its carbonyl-olefin counterpart has been less explored. Recent advancements have
introduced tropylium tetrafluoroborate as an effective organic Lewis acid catalyst for both
intramolecular and intermolecular carbonyl-olefin metathesis (COM) reactions.[1][2][3] This
metal-free approach offers a significant improvement in substrate scope and provides a
valuable tool for the synthesis of complex organic molecules, including those relevant to drug
development.[1][4]

The tropylium ion, a non-benzenoid aromatic cation, functions as a "soft Lewis catalyst" to
activate carbonyl compounds, facilitating their cycloaddition with olefins.[2][5] This methodology
is applicable to a broad range of substrates and can be used for ring-closing, ring-opening, and
intermolecular metathesis reactions.[1][2]

Signaling Pathways and Reaction Mechanisms

The tropylium-promoted carbonyl-olefin metathesis reaction is proposed to proceed through a
Lewis acid-catalyzed pathway. The tropylium ion activates the carbonyl group, making it more
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electrophilic and susceptible to a [2+2] cycloaddition with the olefin. This cycloaddition forms a
transient oxetane intermediate, which then undergoes a retro-[2+2] cycloaddition to yield the
new carbonyl and olefin products. The Lewis acidity of the tropylium catalyst is crucial for
promoting this transformation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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